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Compound of Interest

Compound Name: Apixaban-13C,d3

Cat. No.: B590848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the stability and

recommended storage conditions for Apixaban-13C,d3, a stable isotope-labeled internal

standard crucial for the quantitative analysis of apixaban in various biological matrices.

Understanding the stability profile of this reference material is paramount for ensuring the

accuracy and reliability of bioanalytical data.

Summary of Stability and Storage Conditions
Apixaban-13C,d3 is a stable solid when stored under appropriate conditions. However, its

stability can be influenced by factors such as temperature, light, and the solvent used for

preparing solutions. The following tables summarize the recommended storage conditions and

stability data gathered from various suppliers and scientific literature.

Storage Conditions
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Condition Solid (Neat) In Solution

Long-Term Storage

-20°C is widely recommended

for optimal stability. Some

suppliers also suggest storage

at +4°C or in a refrigerator (2-

8°C). For maximum longevity,

storage at -80°C is also an

option.

For stock solutions, -80°C is

recommended for up to 6

months, and -20°C for up to 1

month. It is generally advised

to prepare working solutions

fresh on the day of use.

Short-Term Storage

Room temperature is

acceptable for short periods,

such as during shipping.

Bench-top stability of apixaban

in solution should be

evaluated, but it is

recommended to minimize

time at room temperature.

Shipping
Shipped at ambient or room

temperature.
N/A

Stability Data
Stability Type Condition Duration Observation

Long-Term (Solid) -20°C ≥ 4 years Stable.

Solution Stability
-80°C in a suitable

solvent
6 months Stable.

Solution Stability
-20°C in a suitable

solvent
1 month Stable.

Note: The stability of Apixaban-13C,d3 in solution is highly dependent on the solvent. For

quantitative applications, it is crucial to perform your own stability assessments in the specific

solvent and at the concentration you intend to use.

Physicochemical Properties and Solubility
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Property Value

Appearance White to Off-White Solid.

Molecular Formula C₂₄¹³CH₂₂D₃N₅O₄

Molecular Weight 463.51 g/mol

Solubility
DMSO: ~5 mg/mLDMF: ~3 mg/mLMethanol:

Slightly Soluble

Experimental Protocols
Detailed experimental protocols for assessing the stability of Apixaban-13C,d3 are crucial for

ensuring data integrity. The following are generalized protocols based on common practices for

stable isotope-labeled standards and the known degradation pathways of apixaban.

Long-Term Stability Study (Solid State)
Objective: To determine the shelf-life of solid Apixaban-13C,d3 under recommended storage

conditions.

Methodology:

Store aliquots of solid Apixaban-13C,d3 in sealed, light-protected containers at the

recommended long-term storage temperature (e.g., -20°C).

At specified time points (e.g., 0, 6, 12, 24, 36, and 48 months), retrieve a sample.

Prepare a solution of the aged sample and a freshly prepared solution of a new batch of

Apixaban-13C,d3 (or a well-characterized reference lot) at a known concentration in a

suitable solvent (e.g., DMSO).

Analyze both solutions using a validated stability-indicating HPLC-UV or LC-MS/MS method.

Compare the purity and concentration of the aged sample to the reference sample. The

acceptance criterion is typically no significant change in purity or concentration (e.g., <2%

degradation).
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Solution Stability Study
Objective: To evaluate the stability of Apixaban-13C,d3 in a specific solvent under various

storage conditions.

Methodology:

Prepare a stock solution of Apixaban-13C,d3 in the desired solvent (e.g., DMSO, Methanol,

Acetonitrile) at a relevant concentration.

Aliquot the solution into multiple vials.

Store the vials under different temperature conditions:

Long-Term: -20°C and/or -80°C.

Short-Term (Bench-Top): Room temperature (~25°C).

At various time points (e.g., for long-term: 0, 1, 3, 6 months; for short-term: 0, 4, 8, 24 hours),

analyze the samples by a validated HPLC or LC-MS/MS method.

Compare the results to the initial time point (T=0). The acceptance criterion is typically that

the mean concentration of the stability samples should be within ±15% of the initial

concentration.

Freeze-Thaw Stability
Objective: To assess the stability of Apixaban-13C,d3 solutions when subjected to repeated

freezing and thawing cycles.

Methodology:

Prepare replicate quality control (QC) samples at low and high concentrations in the relevant

matrix or solvent.

Analyze one set of QC samples at T=0.
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Freeze the remaining QC samples at the intended storage temperature (e.g., -20°C or

-80°C) for at least 12 hours.

Thaw the samples unassisted at room temperature.

Repeat the freeze-thaw cycle for a minimum of three cycles.

After the final thaw, analyze the samples.

The mean concentration of the freeze-thaw samples should be within ±15% of the nominal

concentration.

Degradation Pathways
Forced degradation studies on unlabeled apixaban have shown that the molecule is most

susceptible to degradation under hydrolytic conditions (acidic and basic). It is relatively stable

under oxidative, thermal, and photolytic stress. The primary degradation pathway involves the

hydrolysis of the lactam ring in the oxopiperidine moiety and the pyrazolo[3,4-c]pyridine-7(1H)-

one core.

It is reasonable to assume that Apixaban-13C,d3 will follow similar degradation pathways, as

the isotopic labeling is unlikely to alter its fundamental chemical reactivity.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the handling and

stability testing of Apixaban-13C,d3.
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Sample Handling and Storage Workflow

Receipt of Solid Apixaban-13C,d3

Long-Term Storage
(-20°C or -80°C)

Weighing and Preparation
of Stock Solution

Storage of Stock Solution
(-20°C or -80°C)

Preparation of Working Solutions

Use in Assay

Click to download full resolution via product page

Caption: Workflow for handling and storing Apixaban-13C,d3.
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Logical Relationships in Stability Assessment

Apixaban-13C,d3
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Solution Stability

Accurate Bioanalytical Results

Freeze-Thaw Stability
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To cite this document: BenchChem. [Apixaban-13C,d3: A Technical Guide to Stability and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590848#stability-and-storage-conditions-for-
apixaban-13c-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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